Cas no 2197056-62-3 (4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2))

• Product Name: 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2)
• CAS No: 2197056-62-3
• MF: C₉H₁₂Cl₂N₂
• MW: 219.110980033875
• CID: 6361109
• PubChem ID: 131637599
• Update Time: 2025-11-01

4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2)
• AKOS037654668
• (3-chloropyridin-4-yl)-cyclopropylmethanamine;dihydrochloride
• KS-9866
• 2197056-62-3
• (3-Chloropyridin-4-yl)(cyclopropyl)methanamine dihydrochloride

• Inchi： 1S/C9H11ClN2.ClH/c10-8-5-12-4-3-7(8)9(11)6-1-2-6;/h3-6,9H,1-2,11H2;1H
• InChI Key： HOAFLLVKIJDARJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1Cl)(C1CC1)N.Cl

Computed Properties

• Exact Mass: 254.014432g/mol
• Monoisotopic Mass: 254.014432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2)

4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) and Its Significance in Modern Chemical Research

4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) is a compound with the CAS number 2197056-62-3, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has opened new avenues in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) consists of a pyridine ring substituted with a chloro group at the 3-position and an α-cyclopropyl group at the 4-position. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more accessible for various biochemical applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds. The pyridine core is a common motif in many bioactive molecules, and modifications at specific positions can lead to significant changes in their biological activity. The chloro and cyclopropyl substituents in 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) contribute to its unique chemical properties, which have been exploited in several research studies.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) as a building block for synthesizing novel inhibitors targeting various enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in diseases such as cancer, inflammation, and neurological disorders.

The structural features of 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) also make it an attractive candidate for developing small-molecule probes for biochemical research. The chloro group provides a handle for further functionalization via cross-coupling reactions, while the pyridine ring can be used to target specific binding pockets in proteins. This has led to several innovative applications in understanding protein-protein interactions and enzyme mechanisms.

In addition to its pharmacological applications, 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) has been explored in materials science. The unique electronic properties of the pyridine ring and the presence of electron-withdrawing groups like the chloro substituent make this compound a potential candidate for organic semiconductors and light-emitting diodes (LEDs). Researchers are investigating its potential use in developing next-generation electronic devices with improved efficiency and performance.

The synthesis of 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) is another area of active research. Several synthetic routes have been developed to produce this compound with high yield and purity. These methods often involve multi-step organic transformations starting from readily available precursors. Advances in catalytic systems have also enabled more efficient and environmentally friendly synthetic pathways.

The growing interest in sustainable chemistry has prompted researchers to explore greener alternatives for synthesizing compounds like 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2). Biocatalytic approaches using enzymes as catalysts have shown promise in achieving high selectivity and minimal byproduct formation. Additionally, flow chemistry techniques have been employed to improve reaction efficiency and scalability.

The future prospects for 4-Pyridinemethanamine, 3-chloro-α-cyclopropyl-, hydrochloride (1:2) are vast and exciting. As our understanding of its chemical properties continues to grow, so does its potential application across various fields. Whether it is used as a drug intermediate, a biochemical probe, or a material component, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.